2-(3,5-Dimethylisoxazol-4-yl)-1-(3-(3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)ethanone

• IUPAC Name: 2-(3,5-dimethyl-1,2-oxazol-4-yl)-1-[3-(3-thiophen-2-yl-1,2,4-oxadiazol-5-yl)azetidin-1-yl]ethanone
• InChI: InChI=1S/C16H16N4O3S/c1-9-12(10(2)22-18-9)6-14(21)20-7-11(8-20)16-17-15(19-23-16)13-4-3-5-24-13/h3-5,11H,6-8H2,1-2H3
• InChI Key: HDAWTOOZPPRIKC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)CC(=O)N2CC(C2)C3=NC(=NO3)C4=CC=CS4
• Molecular Formula: C16H16N4O3S
• Molecular Weight: 344.4 g/mol

Description

Molecular Structure Analysis

The B3LYP method is used to calculate the optimized structure of the molecule by DFT using the 6-311+G (2 d,p) basis set. The results show that the crystal structures determined by single crystal X-ray diffraction and the DFT calculation are very close.

Chemical Reactions Analysis

The IR spectrum of N-(5-methylisoxazol-3-yl)-2-(5-phenyl-1,3,4-oxadiazol-2-yl)acetamide shows a characteristic band at 1237 cm−1 due to C-O-C stretching vibration confirming the formation of 1,3,4-oxadiazole ring.

Physical And Chemical Properties Analysis

Increased antioxidant strength increases the DPPH radical’s ability to absorb electrons, decreasing the intensity of the purple solution to colorless, as measured by spectrophotometry at 517 nm.

Mechanism of Action

The compound DDT26 exhibited the most potent inhibitory effect on BRD4, with an IC 50 value of 0.237 ± 0.093 μM. DDT26 demonstrated significant anti-proliferative activity against both TNBC cell lines and MCF-7 cells.